(2-Methylthiophen-3-yl)boronic acid

• IUPAC Name: (2-methylthiophen-3-yl)boronic acid
• InChI: InChI=1S/C5H7BO2S/c1-4-5(6(7)8)2-3-9-4/h2-3,7-8H,1H3
• InChI Key: IOZXRAJFXAKLNI-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(SC=C1)C)(O)O
• Molecular Formula: C5H7BO2S
• DSSTOX Substance ID: DTXSID40619418
• Molecular Weight: 141.99 g/mol
• CAS No.: 177735-10-3

Description

(2-Methylthiophen-3-yl)boronic acid is an organoboron compound with the molecular formula C5H7BO2S. It is a boronic acid derivative of 2-methylthiophene, a sulfur-containing heterocycle.

Scientific Research Applications

(2-Methylthiophen-3-yl)boronic acid has numerous applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and heterocycles.

Biology: The compound is explored for its potential as a bioactive molecule in drug discovery and development.

Medicine: It serves as a precursor for the synthesis of antiviral agents and other therapeutic compounds.

Industry: It is utilized in the production of advanced materials and as a reagent in various industrial processes.

Safety and Hazards

“(2-Methylthiophen-3-yl)boronic acid” is considered hazardous. It may cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

Given the growing interest in boronic acids in medicinal chemistry, especially after the discovery of the drug bortezomib, it is expected that the studies with boronic acids, including “(2-Methylthiophen-3-yl)boronic acid”, will be extended in order to obtain new promising drugs shortly.

Mechanism of Action

Target of Action

(2-Methylthiophen-3-yl)boronic acid, also known as 2-methylthiophene-3-boronic acid, is primarily used as a reagent in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The primary target of this compound is the palladium (II) complex used in the SM coupling .

Mode of Action

In the SM coupling reaction, the this compound acts as a nucleophile . The reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In the transmetalation step, the this compound is transferred from boron to palladium .

Biochemical Pathways

The SM coupling reaction is a key biochemical pathway affected by this compound . This reaction enables the formation of carbon–carbon bonds, which are fundamental in organic synthesis . The downstream effects include the synthesis of a wide range of organic compounds .

Pharmacokinetics

It’s known that the compound should be stored in a dark place, sealed in dry conditions, and preferably in a freezer under -20°c .

Result of Action

The primary result of the action of this compound is the formation of new carbon–carbon bonds via the SM coupling reaction . This enables the synthesis of a wide range of organic compounds . It’s also used as a reagent in the preparation of functionalized heterocycles as antiviral agents .

Action Environment

The action of this compound is influenced by several environmental factors. The pH strongly influences the rate of the reaction . The reaction is considerably accelerated at physiological pH . Additionally, the compound is sensitive to light, moisture, and temperature, and thus requires specific storage conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

(2-Methylthiophen-3-yl)boronic acid can be synthesized through several methods. One common approach involves the reaction of 2-methylthiophene with boron tribromide (BBr3) followed by hydrolysis. Another method includes the use of boron triethanolamine under oxidative conditions . Additionally, the reaction of thiophene with trimethylborane under oxygen can also yield this compound .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often employ continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

(2-Methylthiophen-3-yl)boronic acid undergoes various chemical reactions, including:

Suzuki-Miyaura Coupling: This reaction involves the coupling of this compound with aryl or vinyl halides in the presence of a palladium catalyst to form carbon-carbon bonds.

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Substitution: It can participate in electrophilic substitution reactions, where the boronic acid group is replaced by other functional groups.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Palladium catalysts (e.g., Pd(PPh3)4), bases (e.g., K2CO3), and solvents (e.g., toluene or ethanol) are commonly used.

Oxidation: Oxidizing agents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used.

Substitution: Electrophiles like halogens or alkylating agents are employed.

Major Products

Suzuki-Miyaura Coupling: Biaryl or vinyl-aryl compounds.

Oxidation: Sulfoxides or sulfones.

Substitution: Various substituted thiophenes.

Comparison with Similar Compounds

(2-Methylthiophen-3-yl)boronic acid can be compared with other boronic acids such as:

4-Methyl-3-thienylboronic acid: Similar in structure but with a different substitution pattern, leading to distinct reactivity and applications.

Phenylboronic acid: Lacks the sulfur atom, resulting in different chemical properties and uses.

2-Thiopheneboronic acid:

These comparisons highlight the unique properties of this compound, such as its specific reactivity and suitability for certain synthetic and medicinal applications.

Synthesis routes and methods

Procedure details

To a solution of 4,4,5,5-tetramethyl-2-(2-methyl-thiophen-3-yl)-[1,3,2]dioxaborolane (1.52 g, 6.78 mmol), acetone (15 mL) and water (15 mL) is added NaIO4 (2.90 g, 13.56 mmol). The solution is stirred at ambient temperature for 24 hours, then heated to a reflux for 24 hours. The solution is concentrated dissolved in EtOAc (1450 mL), washed with water (100 mL), dried over MgSO4, filtered and concentrated to furnish the title compound (0.75 g, 5.49 mmol, 78%). 1H NMR (CDCl3), δ 2.93 (s, 3H), 7.10 (d, J=5.3 Hz, 1H), 7.51 (d, 5.3 Hz, 1H).